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Compound of Interest

Compound Name: lav-IN-2

Cat. No.: B12372236

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the
influenza virus inhibitor lav-IN-2, also known as Morpholinodiazenyl chalcone. Given the
absence of a specific Safety Data Sheet (SDS) for lav-IN-2, this information is based on the
available data for the parent compound, chalcone, and general best practices for handling
research chemicals. A comprehensive, site-specific risk assessment should be conducted
before commencing any work with this compound.

Personal Protective Equipment (PPE)

Proper personal protective equipment is paramount to ensure safety when handling lav-IN-2.
The following table summarizes the recommended PPE based on the potential hazards
associated with the chalcone chemical class.
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PPE Category

Recommended Equipment

Rationale

Eye Protection

Safety glasses with side-

shields or goggles

Protects eyes from potential
splashes or airborne particles

of the solid compound.

Hand Protection

Impervious gloves (e.g., nitrile)

Prevents skin contact, as
chalcones may cause skin

irritation or allergic reactions.

[1]

Body Protection

Laboratory coat

Provides a barrier against
accidental spills and
contamination of personal

clothing.

Respiratory Protection

NIOSH-approved respirator

Recommended when handling
the solid compound outside of
a ventilated enclosure to
prevent inhalation of dust

particles.[1]

Operational Plan: Handling and Storage

A clear operational workflow is critical for the safe and effective use of lav-IN-2 in a laboratory

setting.
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Figure 1: Standard operational workflow for handling lav-IN-2.
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Storage: Store lav-IN-2 in a tightly sealed container in a cool, dry, and well-ventilated area,
away from incompatible materials such as strong oxidizing agents. For long-term stability, refer
to the manufacturer's recommendations, which may include refrigeration or freezing.

Emergency and Disposal Plan

A proactive plan for emergencies and proper disposal is crucial for maintaining a safe
laboratory environment.

Emergency Procedures

The following table outlines immediate actions to be taken in case of accidental exposure to
lav-IN-2, based on the first-aid measures for chalcone.[1]

Exposure Route First-Aid Measures

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact , . o
clothing. Seek medical attention if irritation or an

allergic reaction develops.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

Move the exposed individual to fresh air. If
Inhalation breathing is difficult, provide oxygen. Seek

medical attention.

) Do not induce vomiting. Rinse mouth with water.
Ingestion ) i . i
Seek immediate medical attention.

Disposal Plan

All waste materials contaminated with lav-IN-2 should be handled as hazardous chemical
waste.
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Figure 2: Disposal workflow for lav-IN-2 contaminated waste.

Disclaimer: This information is intended as a guide and is not a substitute for a formal safety
review and risk assessment. All laboratory personnel must be trained on the specific hazards of
the chemicals they handle and the emergency procedures of their institution. Always consult
your institution's Environmental Health and Safety (EHS) department for specific guidance on
handling, storage, and disposal of research chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12372236#personal-protective-equipment-for-
handling-iav-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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